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Compound of Interest

Compound Name: 4-Methyl-2-hexanol

Cat. No.: B3369324

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers for
4-Methyl-2-hexanol (CAS No. 2313-61-3), a chiral secondary alcohol with applications in
organic synthesis and as a solvent. This guide is intended for researchers, scientists, and drug
development professionals, offering a comparative analysis of supplier specifications,
alongside generalized experimental protocols and logical workflows to aid in sourcing and

utilization.

Physicochemical Properties

4-Methyl-2-hexanol is a branched-chain alcohol with the following key properties:

Property Value

CAS Number 2313-61-3

Molecular Formula C7H160

Molecular Weight 116.20 g/mol

Boiling Point ~148 °C

Density ~0.817 g/cm3

Chirality Contains two stereocenters
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Commercial Supplier Analysis

A critical aspect of research and development is the reliable sourcing of chemical reagents. The
following table summarizes the offerings for 4-Methyl-2-hexanol from various commercial
suppliers. It is important to note that pricing and availability are subject to change and direct
inquiry with the suppliers is recommended for the most current information.

Available
Supplier Purity . Price (USD) Notes
Quantities

Used in organic
synthesis and as
. ) ) ) a solvent in the
BOC Sciences Inquire Inquire Inquire )
production of
fragrances and

flavorings.[1]

For research use
) ] ) only. Not for
Benchchem Inquire Inquire Inquire
human or

veterinary use.[2]

Lists multiple
ChemicalBook Inquire Inquire Inquire suppliers on its
platform.

Aggregates
. , , information from
Chemsrc Inquire Inquire Inquire .
various

suppliers.[3]

Note: "Inquire" indicates that the supplier requires a direct request for this information, which is
common for specialty chemicals.

Logical Workflow for Supplier Selection

The selection of a suitable chemical supplier is a multi-faceted process that involves more than
just price comparison. The following diagram illustrates a logical workflow for researchers to
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follow when sourcing 4-Methyl-2-hexanol.
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A logical workflow for selecting a commercial supplier of 4-Methyl-2-hexanol.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 4-Methyl-2-hexanol are often
proprietary. However, based on general principles of organic chemistry and analytical
techniques for chiral alcohols, the following generalized workflows are provided.

Generalized Synthesis Workflow

The synthesis of 4-Methyl-2-hexanol can be achieved through various established organic
chemistry reactions, such as the Grignard reaction.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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